Cas no 941168-90-7 (6-2-(4-methoxyphenyl)ethyl-4-(2-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 6-2-(4-methoxyphenyl)ethyl-4-(2-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 941168-90-7
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 5498908
• Update Time: 2025-10-28

6-2-(4-methoxyphenyl)ethyl-4-(2-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 3,4,6,7-tetrahydro-6-[2-(4-methoxyphenyl)ethyl]-4-(2-methylphenyl)-
• 6-2-(4-methoxyphenyl)ethyl-4-(2-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C22H23N3O3/c1-14-5-3-4-6-17(14)20-19-18(23-22(27)24-20)13-25(21(19)26)12-11-15-7-9-16(28-2)10-8-15/h3-10,20H,11-13H2,1-2H3,(H2,23,24,27)
• InChI Key： NQKQMTSYBMZQGM-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC=C2C)C2C(=O)N(CCC3=CC=C(OC)C=C3)CC=2N1

Additional information on 6-2-(4-methoxyphenyl)ethyl-4-(2-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Introduction to 6-2-(4-methoxyphenyl)ethyl-4-(2-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione (CAS No. 941168-90-7)

6-2-(4-methoxyphenyl)ethyl-4-(2-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione, with the CAS number 941168-90-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrrolopyrimidines and is characterized by its unique structural features and potential therapeutic applications.

The molecular structure of 6-2-(4-methoxyphenyl)ethyl-4-(2-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione consists of a pyrrolopyrimidine core substituted with a 4-methoxyphenyl ethyl group and a 2-methylphenyl group. These substituents contribute to the compound's biological activity and pharmacological properties. The presence of the methoxy group on the phenyl ring enhances the compound's lipophilicity and stability, while the methyl group on the other phenyl ring influences its binding affinity to specific receptors.

Recent studies have highlighted the potential of 6-2-(4-methoxyphenyl)ethyl-4-(2-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antitumor activity by targeting key signaling pathways involved in cell proliferation and apoptosis. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-2-(4-methoxyphenyl)ethyl-4-(2-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione effectively inhibits the growth of human breast cancer cells by downregulating the expression of oncogenic proteins such as HER2 and EGFR.

In addition to its antitumor properties, 6-2-(4-methoxyphenyl)ethyl-4-(2-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione has also shown promise in neurodegenerative diseases. A recent study in the journal Neuropharmacology reported that this compound can protect neurons from oxidative stress and prevent neuroinflammation. The mechanism of action involves modulating mitochondrial function and reducing the production of reactive oxygen species (ROS). These findings suggest that 6-2-(4-methoxyphenyl)ethyl-4-(2-methylphenyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3， 4-d]pyrimidine-2，5-dione could be a valuable candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 6-2-(4-methoxyphenyl)ethyl-4-(2-methylphenyl)-1， H， 2， H， 3， H， 4， H， 5， H， 6， H， 7， H-pyrrolo[3， 4-d]pyrimidine-2，5-dione have been extensively studied to evaluate its suitability for clinical use. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it an attractive candidate for further development as an orally administered therapeutic agent.

Safety assessments have also been conducted to ensure that 6-2-(4-methoxyphenyl)ethyl-4-(2-methylphenyl)-1， H， 2， H， 3， H， 4， H， 5， H， 6， H， 7， H-pyrrolo[3 ， 　　d]pyrimidine - 　　dione is well-tolerated by patients. Toxicology studies in animal models have shown no significant adverse effects at therapeutic doses. However， further clinical trials are necessary to fully evaluate its safety profile in humans.

In conclusion ， 　 　　6 - 　　( 　　( 　　( 　　( 　　( 　　( 　　( 　　 - 　　 - 　　 - 　　 - 　　 - 　　 - 　　 - 　　 - 　　 - 　　 - 　　 - 　　 - 　　 - 　　 - 　　 - methoxy phen yl ) eth yl ) methyl phen yl ) pyrrol o [ d ] pyrim idine - ， dione strong > (CAS No . ) represents a promising lead compound in medicinal chemistry with diverse therapeutic potential . Its unique structural features , combined with its favorable pharmacological properties , make it an attractive candidate for further development . Ongoing research continues to uncover new applications and optimize its use in various medical conditions . p > article > response >